2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile

• IUPAC Name: 2-amino-4-(5-cyano-1-ethylpyrrol-3-yl)-6-(4-hydroxyphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H15N5O/c1-2-24-11-13(7-14(24)9-20)16-8-18(23-19(22)17(16)10-21)12-3-5-15(25)6-4-12/h3-8,11,25H,2H2,1H3,(H2,22,23)
• InChI Key: WHRLBAHDPIIYQN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=C1C#N)C2=CC(=NC(=C2C#N)N)C3=CC=C(C=C3)O
• Molecular Formula: C19H15N5O
• Molecular Weight: 329.4 g/mol

Description

2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile is a chemical compound that has gained significant attention from the scientific community due to its potential applications in medicinal chemistry. This compound is known to possess a range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various signaling pathways in the body.
Biochemical and Physiological Effects:
2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile has been shown to possess a range of biochemical and physiological effects. It has been demonstrated to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile is its versatility in the laboratory. It can be easily synthesized and modified to create a range of derivatives with different pharmacological properties. However, its limitations include its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile. These include:
1. Further investigation of its anti-cancer properties and its potential use in cancer therapy.
2. Development of derivatives with improved solubility and pharmacokinetic properties.
3. Exploration of its potential use as an anti-inflammatory agent.
4. Investigation of its mechanism of action and its interactions with various signaling pathways in the body.
5. Evaluation of its potential use as a broad-spectrum antimicrobial agent.
Conclusion:
In conclusion, 2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile is a promising compound with a range of potential applications in medicinal chemistry. Its anti-cancer, anti-inflammatory, and anti-microbial properties make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and to develop derivatives with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile involves the reaction of 4-hydroxybenzaldehyde, 3-acetyl-1-ethyl-5-cyano-1H-pyrrole, and 2-aminonicotinonitrile in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, resulting in the formation of the desired product.

Scientific Research Applications

2-amino-4-(5-cyano-1-ethyl-1H-pyrrol-3-yl)-6-(4-hydroxyphenyl)nicotinonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anti-cancer, anti-inflammatory, and anti-microbial properties, making it a promising candidate for drug development.